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Compound of Interest

Compound Name: 5,6-Dimethylundecane
CAS No.: 17615-91-7
Cat. No.: B091447
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) for Branched C13 Alkanes

Executive Summary & Strategic Method Selection

5,6-Dimethylundecane (

, CAS: 17615-91-7) is a branched alkane isomer often utilized as a retention index standard in
gas chromatography and a surrogate component in jet fuel thermodynamic modeling.[1] With a
normal boiling point of approximately 218-219 °C (491-492 K) and an estimated vapor
pressure of ~20-25 Pa at 25 °C, it occupies a "semi-volatile” measurement niche that
challenges standard manometry.

Accurate vapor pressure data for this isomer is critical for:
+ Equation of State (EOS) Modeling: Calibrating interaction parameters for fuel surrogates.[1]
» Environmental Fate: Predicting volatilization rates from spills.

o GC Calibration: Validating retention indices (Kovats) against thermodynamic volatility.
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Method Selection Matrix

For 5,6-Dimethylundecane, the choice of technique depends strictly on the temperature range
of interest and sample availability.

Pressure Suitability for
Method Temp Range Sample Req.
Range 5,6-DMU
Primary
o Standard. Best
Transpiration ]
) 0.1 Pa—-10kPa Ambient — 150°C >5mL for
(Gas Saturation) ) ]
ambient/environ
mental data.[1]
Secondary
Standard. Best
Static for
(Capacitance 10 Pa—- 100 kPa  50°C - 250°C >20 mL q
an
Manometry)
curve generation.
[1]
High Throughput.
Best when
Correlation GC ] <10 .
Indirect N/A sample quantity
(C-GC) L o
is limited (<10
mg).[1]

Decision Logic for Researchers

The following decision tree illustrates the rigorous selection process for the optimal

experimental setup.
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Start: Define Measurement Goal Figure 1: Decision matrix for selecting the optimal vapor pressure measurement technique.
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Protocol A: Transpiration Method (The Gold
Standard)

Objective: Determine absolute vapor pressure at ambient temperatures (20°C — 80°C) where

static gauges struggle with sensitivity. Principle: An inert carrier gas (

or He) flows over the liquid sample at a controlled rate. The gas becomes saturated with the
sample vapor.[2] The vapor is then collected (trapped) and quantified.[2] Dalton’s Law is used

to calculate
1]
Experimental Setup
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o Carrier Gas: Ultra-high purity Nitrogen (99.999%).[1]
e Mass Flow Controller (MFC): Range 0—100 sccm, calibrated to £0.5%.

o Saturator: A thermostated U-tube or coil containing 5,6-Dimethylundecane dispersed on
glass beads (to maximize surface area).[1]

o Temperature Control: Water bath stable to £0.01 K.
e Trap: Cryogenic trap (liquid

) or solvent trap (e.g., chilled Hexane).[1]

Step-by-Step Procedure

e System Conditioning:
o Coat 3mm glass beads with 5,6-Dimethylundecane.[1] Load into the saturator coil.
o Purge the system with
for 30 minutes to remove air/moisture.
o Equilibration:
o Immerse saturator in the thermostated bath at target
(e.g., 298.15 K). Allow 60 mins for thermal equilibrium.
e The Run:
o Set MFC flow rate (

).[1] Crucial: Perform runs at 3 different flow rates (e.g., 20, 40, 60 sccm) to verify
saturation.

o Flow gas for a precise time (

), typically 1-4 hours depending on volatility.[1]
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e Collection & Analysis:
o Collect the transported analyte in the cold trap.
o Wash the trap with a known internal standard solution (e.g., n-Dodecane in Hexane).[1]
o Quantify the mass of 5,6-Dimethylundecane (
) via GC-FID.[1]
Calculation & Validity Check
Calculate vapor pressure (

) using the ideal gas law modification: [1]

Where:

e = Moles of 5,6-Dimethylundecane collected.[1]

» = Total volume of carrier gas passed (
)-[1]
Self-Validation Rule: Plot

(apparent) vs. Flow Rate.

o Valid: The line is horizontal (slope

0), indicating thermodynamic equilibrium (saturation) was achieved.

« Invalid: A negative slope indicates kinetic limitations (flow too fast for saturation).[1]

Protocol B: Correlation Gas Chromatography (C-
GC)[1]

Objective: Rapid estimation of

and Enthalpy of Vaporization (
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) using retention indices. Ideal for screening or when <10 mg of sample is available.[1]
Principle: In non-polar GC columns, the logarithm of the adjusted retention time (

) is linearly related to the reciprocal of temperature (

) and proportional to the vapor pressure of the solute.[3]

Experimental Setup

e Instrument: GC-FID or GC-MS.[1]
e Column: Non-polar capillary column (e.g., DB-1 or HP-5, 30m x 0.25mm).
o Standards: A homologous series of n-alkanes (

to

) bracketing the target.

Workflow Logic

Figure 2: C-GC workflow for thermodynamic property extraction.
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Calculation Protocol

e Measure

: Record retention times for n-alkane standards and 5,6-Dimethylundecane at 3+ isothermal
temperatures.

e Calculate

(where
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Is the methane retention time).[1]
o Correlate:

[1]

o Use the known

of the closest eluting n-alkane (e.g., n-Tridecane) as the reference.

o Since 5,6-Dimethylundecane is an alkane, its activity coefficient in the stationary phase is
nearly identical to the n-alkane standards (

), making this method highly accurate for this specific compound.

Data Analysis & Reporting
Antoine Equation Fitting

Regardless of the method used, experimental data points (

) must be fitted to the Antoine Equation for interpolation: [1]

Recommended Initial Parameters for 5,6-Dimethylundecane (Estimated):
e A:~6.1 (for P in kPa)[1]

e B:~1750[1]

e C:~-80[1]

Note: These are starting estimates for non-linear regression. Final constants must be derived
from your experimental data.

Quality Control Checklist

Purity Verification: GC-MS confirms >99% purity. Impurities with high volatility (e.g., C10
isomers) will significantly skew Transpiration results.[1]

Temperature Stability:
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K for Transpiration;
K for Static.[1]

Leak Testing: Static systems must hold vacuum (< 1 Pa rise/hour) before sample
introduction.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b091447/docs#application-note-vapor-pressure-
measurement-protocols-for-5-6-dimethylundecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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